Cas no 23434-91-5 (4-Chloro-DL-phenylalanine methyl ester hydrochloride)

• Product Name: 4-Chloro-DL-phenylalanine methyl ester hydrochloride
• CAS No: 23434-91-5
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• CID: 4766722
• Update Time: 2025-05-20

4-Chloro-DL-phenylalanine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-DL-phenylalanine methyl ester hydrochloride
• methyl 2-amino-3-(4-chlorophenyl)propanoate hydrochloride
• H-DL-Phe(4-Cl)-OMe.HCl
• DL-p-Chlorophenylalanine methyl ester hydrochloride
• H-p-Chloro-D-Phe-OMe HCl
• H-p-Chloro-DL-Phe-OMe HCl
• DL-4-Chlorophenylalanine methyl ester hydrochloride
• (R)-2-Amino-3-(4-chloro-phenyl)-propionic acid methyl ester . HCl;H-4-Chloro-D-Phe-OMe . HCl
• (RS)-2-Amino-3-(4-chloro-phenyl)-propionic acid methyl ester . HCl;H-4-Chloro-DL-Phe-OMe . HCl

• Inchi： 1S/C10H12ClNO2.ClH/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key： GCBCWTWQAFLKJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(=O)OC)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Topological Polar Surface Area: 52.3

Additional information on 4-Chloro-DL-phenylalanine methyl ester hydrochloride

Recent Advances in the Study of 4-Chloro-DL-phenylalanine methyl ester hydrochloride (CAS: 23434-91-5)

4-Chloro-DL-phenylalanine methyl ester hydrochloride (CAS: 23434-91-5) is a chemically modified derivative of phenylalanine, which has garnered significant attention in recent biochemical and pharmacological research. This compound is primarily investigated for its potential role in enzyme inhibition, neurotransmitter regulation, and as a precursor in the synthesis of more complex bioactive molecules. Recent studies have explored its applications in neurodegenerative diseases, metabolic disorders, and as a tool compound in biochemical assays.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a tryptophan hydroxylase inhibitor, which is critical in serotonin biosynthesis pathways. The research demonstrated that 4-Chloro-DL-phenylalanine methyl ester hydrochloride could effectively cross the blood-brain barrier, making it a promising candidate for modulating serotonin levels in neurological disorders such as depression and anxiety. The study utilized advanced HPLC and mass spectrometry techniques to validate the compound's stability and bioavailability in vivo.

Further investigations into the compound's metabolic pathways revealed its interaction with key enzymes involved in phenylalanine metabolism. A recent preprint on bioRxiv detailed how 4-Chloro-DL-phenylalanine methyl ester hydrochloride acts as a competitive inhibitor for phenylalanine hydroxylase, suggesting potential therapeutic applications for phenylketonuria (PKU) and other metabolic diseases. The study employed molecular docking simulations and kinetic assays to elucidate the inhibitory mechanisms at the molecular level.

In addition to its therapeutic potential, the compound has been utilized in proteomics research. A 2024 paper in Analytical Biochemistry described its use as a blocking agent in peptide synthesis, where it effectively prevents unwanted side reactions during solid-phase peptide synthesis (SPPS). The researchers noted that the hydrochloride salt form (CAS: 23434-91-5) provided superior solubility and handling characteristics compared to the free base form.

Ongoing clinical trials are investigating the safety profile of 4-Chloro-DL-phenylalanine methyl ester hydrochloride in human subjects, with preliminary results indicating good tolerability at therapeutic doses. However, researchers caution that further studies are needed to fully understand its pharmacokinetics and potential drug-drug interactions. The compound's unique chemical properties continue to make it a valuable tool for both basic research and drug development efforts in the chemobiological space.

Future research directions include exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. Recent advances in nanotechnology have opened new possibilities for encapsulating 4-Chloro-DL-phenylalanine methyl ester hydrochloride in lipid nanoparticles to enhance its tissue-specific delivery and reduce off-target effects. These developments underscore the compound's versatility and growing importance in modern pharmaceutical research.